Cas no 105736-32-1 (5-Pyrimidinecarbonitrile,1,2,3,4-tetrahydro-1-methyl-2,4-dioxo-3-phenyl-6-(phenylamino)-)

• Product Name: 5-Pyrimidinecarbonitrile,1,2,3,4-tetrahydro-1-methyl-2,4-dioxo-3-phenyl-6-(phenylamino)-
• CAS No: 105736-32-1
• MF: C₁₈H₁₄N₄O₂
• MW: 318.3293633461
• CID: 1162782
• Update Time: 2024-07-26

5-Pyrimidinecarbonitrile,1,2,3,4-tetrahydro-1-methyl-2,4-dioxo-3-phenyl-6-(phenylamino)- Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinecarbonitrile,1,2,3,4-tetrahydro-1-methyl-2,4-dioxo-3-phenyl-6-(phenylamino)-
• 5-Pyrimidinecarbonitrile, 1,2,3,4-tetrahydro-1-methyl-2,4-dioxo-3-phenyl-6-(phenylamino)-

• Inchi： 1S/C18H14N4O2/c1-21-16(20-13-8-4-2-5-9-13)15(12-19)17(23)22(18(21)24)14-10-6-3-7-11-14/h2-11,20H,1H3
• InChI Key： ZSHGZMSCWNFIAM-UHFFFAOYSA-N
• SMILES： C1(=O)N(C)C(NC2=CC=CC=C2)=C(C#N)C(=O)N1C1=CC=CC=C1

Computed Properties

• Exact Mass: 318.11182

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• Melting Point: 316-318 °C(Solv: acetonitrile (75-05-8))
• Boiling Point: 443.7±55.0 °C(Predicted)
• PSA: 76.44
• pka: -2.32±0.20(Predicted)